![molecular formula C23H19N7OS2 B2891635 N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-{[5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide CAS No. 898371-45-4](/img/structure/B2891635.png)
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-{[5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Description
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-{[5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H19N7OS2 and its molecular weight is 473.57. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
A study synthesized a series of compounds, including derivatives of thiazolidin-4-one, to evaluate their antimicrobial activity. These compounds were tested against various bacteria and fungi, showcasing their potential as antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013). Another research effort focused on synthesizing and assessing the antimicrobial efficacy of heterocycles incorporating a thiadiazole moiety against different pathogens, including the cotton leafworm, indicating the compound's use in developing insecticidal agents (Fadda et al., 2017).
Antioxidant Activity
The antioxidant potential of amidomethane sulfonyl-linked bis heterocycles was explored, revealing that certain derivatives exhibit significant antioxidant activity, surpassing that of standard antioxidants like ascorbic acid (Talapuru et al., 2014).
Antitumor Activity
Research into novel antitumor acetamide, pyrrole, and other derivatives containing a pyrazole moiety showed promising results, with some compounds exhibiting effectiveness surpassing that of known anticancer drugs like doxorubicin (Alqasoumi et al., 2009).
Synthesis and Characterization
Several studies have been conducted to synthesize and characterize new derivatives of this compound, aiming to explore their chemical properties and potential applications. These efforts include the synthesis of heterocycles with anticipated biological activity as insecticidal agents against specific pests (Soliman et al., 2020), and the development of coordination complexes for potential use in medicinal chemistry (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(5-pyridin-4-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N7OS2/c1-16-4-6-17(7-5-16)19-14-32-22(25-19)26-20(31)15-33-23-28-27-21(18-8-10-24-11-9-18)30(23)29-12-2-3-13-29/h2-14H,15H2,1H3,(H,25,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICJJGLIURCKQOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NN=C(N3N4C=CC=C4)C5=CC=NC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N7OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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